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Compound of Interest

Compound Name: Pdel1A4-IN-1

Cat. No.: B12363759

Introduction

Phosphodiesterase 11A4 (PDE11A4) is a dual-substrate enzyme that hydrolyzes both cyclic
adenosine monophosphate (cCAMP) and cyclic guanosine monophosphate (cGMP), which are
key second messengers in various signaling pathways. The dysregulation of PDE11A4 has
been implicated in several pathological conditions, making it a target for therapeutic
intervention. This document provides a detailed protocol for an in vitro assay to determine the
potency and selectivity of a test compound, designated here as Pde11A4-IN-1, against human
PDE11AA4.

Signaling Pathway of PDE11A4

The diagram below illustrates the role of PDE11A4 in modulating cAMP and cGMP signaling
pathways. The enzyme catalyzes the hydrolysis of these cyclic nucleotides to their inactive 5'-
monophosphate forms, thus terminating their signaling.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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